Cas no 14894-77-0 (2,4,5-trimethoxybenzonitrile)

• Product Name: 2,4,5-trimethoxybenzonitrile
• CAS No: 14894-77-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00017530
• CID: 160785
• PubChem ID: 910015
• Update Time: 2025-04-19

2,4,5-trimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,4,5-trimethoxy-
• 2,4,5-trimethoxybenzonitrile
• 2,3-DIHYDRO-3-OXO-4-PYRIDAZINECARBONITRILE
• 2,4,5-Trimethoxy-benzonitril
• 2,4,5-trimethoxy-benzonitrile
• 2.4.5-Trimethoxy-benzoesaeure-nitril
• Benzonitrile,2,4,5-trimethoxy
• SMR000386959
• MLS001049133
• FT-0609815
• J-507062
• MFCD00017530
• QYLMOMNYCPHSJW-UHFFFAOYSA-N
• CS-0308526
• SCHEMBL1343373
• 14894-77-0
• EN300-12330
• HMS2268J16
• CHEMBL1312912
• AKOS001121483
• AS-44273
• Benzonitrile, 2,4,5-trimethoxy-
• Z57900336
• DTXSID70358681
• A10403
• STL321198
• DB-042960

• MDL： MFCD00017530
• Inchi： 1S/C10H11NO3/c1-12-8-5-10(14-3)9(13-2)4-7(8)6-11/h4-5H,1-3H3
• InChI Key： QYLMOMNYCPHSJW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C#N)=CC=1OC)OC

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.15
• Melting Point: 112-114°C
• Boiling Point: 333.8 °C at 760 mmHg
• Flash Point: 139.4 °C
• Refractive Index: 1.514
• PSA: 51.48000
• LogP: 1.58408

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles